Cas no 613248-33-2 (4-((2-CHLOROBENZYLIDENE)AMINO)-5-(2-PYRIDINYL)-4H-1,2,4-TRIAZOLE-3-THIOL)

• Product Name: 4-((2-CHLOROBENZYLIDENE)AMINO)-5-(2-PYRIDINYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• CAS No: 613248-33-2
• MF: C₁₄H₁₀ClN₅S
• MW: 315.780699253082
• CID: 6861899
• PubChem ID: 6861305
• Update Time: 2025-04-29

4-((2-CHLOROBENZYLIDENE)AMINO)-5-(2-PYRIDINYL)-4H-1,2,4-TRIAZOLE-3-THIOL Chemical and Physical Properties

Names and Identifiers

• 4-((2-Chlorobenzylidene)amino)-5-(pyridin-2-yl)-4H-1,2,4-triazole-3-thiol
• AKOS002178657
• 613248-33-2
• 4-((2-CHLOROBENZYLIDENE)AMINO)-5-(2-PYRIDINYL)-4H-1,2,4-TRIAZOLE-3-THIOL
• 637-576-3

• Inchi： 1S/C14H10ClN5S/c15-11-6-2-1-5-10(11)9-17-20-13(18-19-14(20)21)12-7-3-4-8-16-12/h1-9H,(H,19,21)/b17-9+
• InChI Key： HUNGZPLNHLAWDQ-RQZCQDPDSA-N
• SMILES： ClC1C=CC=CC=1/C=N/N1C(NN=C1C1C=CC=CN=1)=S

Computed Properties

• Exact Mass: 315.0345442Da
• Monoisotopic Mass: 315.0345442Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 85Ų